6-Chloro-3-{[4-(2-methoxyphenyl)piperazino]methyl}imidazo[1,2-a]pyridine

• IUPAC Name: 6-chloro-3-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C19H21ClN4O/c1-25-18-5-3-2-4-17(18)23-10-8-22(9-11-23)14-16-12-21-19-7-6-15(20)13-24(16)19/h2-7,12-13H,8-11,14H2,1H3
• InChI Key: SNESTILGDDHYKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CN=C4N3C=C(C=C4)Cl
• Molecular Formula: C19H21ClN4O
• DSSTOX Substance ID: DTXSID001142170
• Molecular Weight: 356.8 g/mol
• CAS No.: 882747-95-7

Description

“6-Chloro-3-{[4-(2-methoxyphenyl)piperazino]methyl}imidazo[1,2-a]pyridine” is a chemical compound with the molecular formula C19H21ClN4O and a molar mass of 356.85. It belongs to the class of imidazopyridines, which are important fused bicyclic 5–6 heterocycles recognized for their wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized through a solvent- and catalyst-free method involving the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, and environmentally benign.

Molecular Structure Analysis

The molecular structure of “this compound” includes a fused bicyclic 5–6 heterocycle, which is a common structural character in medicinal chemistry.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines typically involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. This reaction can be carried out in neutral, weak basic organic solvents at elevated temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 356.85. More specific properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Dopamine D4 Receptor Imaging

6-Chloro-3-{[4-(2-methoxyphenyl)piperazino]methyl}imidazo[1,2-a]pyridine derivatives have been studied for their potential in imaging dopamine D4 receptors. For instance, a study by Alagille et al. (2008) synthesized a potent and selective new dopamine D4 agonist for this purpose, although in vivo evaluation in baboons showed no brain uptake after intravenous injection (Alagille et al., 2008).

Synthesis and Rearrangement Studies

The compound has been involved in synthesis and thermal rearrangement studies. Dovlatyan et al. (2010) and Azimi & Majidi (2014) explored the synthesis and rearrangement of derivatives of imidazo[1,2-a]pyridine, which is structurally related to this compound (Dovlatyan et al., 2010); (Azimi & Majidi, 2014).

Anti-cancer Properties

A study by Almeida et al. (2018) discovered that certain selenylated imidazo[1,2-a]pyridines showed promising activity against breast cancer cells, indicating the potential of this compound class in chemotherapy (Almeida et al., 2018).

Crystal Structure Analysis

Research by Dhanalakshmi et al. (2018) focused on the crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives, providing insights into the molecular structure which could be relevant for the development of new compounds (Dhanalakshmi et al., 2018).

Biological Screening for Antibacterial and Antifungal Activity

Bhatt et al. (2016) synthesized sulfonamide and amide derivatives of piperazine incorporating the imidazo[1,2-b]pyridazine moiety, showing in vitro antimicrobial activity against various bacteria and fungi (Bhatt et al., 2016).

Potential in Erectile Dysfunction Treatment

Enguehard-Gueiffier et al. (2006) explored derivatives of this compound for their potential in treating erectile dysfunction through the dopamine D4 receptor pathway (Enguehard-Gueiffier et al., 2006).

Detoxification Applications

Sharma et al. (2018) synthesized selenoester derivatives of imidazo[1,2-a]pyridine and tested them for chemical detoxification of HgCl2, indicating potential environmental or medicinal applications (Sharma et al., 2018).

Mechanism of Action

Target of Action

The compound “6-Chloro-3-{[4-(2-methoxyphenyl)piperazino]methyl}imidazo[1,2-a]pyridine” belongs to the class of imidazo[1,2-a]pyridines . This class of compounds has been recognized for its wide range of applications in medicinal chemistry . They have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators . They also exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

Imidazo[1,2-a]pyridines, in general, interact with their targets to inhibit their function . For instance, as CDK inhibitors, they can interfere with the cell cycle, leading to the inhibition of cell proliferation .

Biochemical Pathways

The biochemical pathways affected by this compound would depend on its specific targets. For example, if it acts as a CDK inhibitor, it would affect the cell cycle regulation pathway . If it acts as a calcium channel blocker, it would affect the calcium signaling pathway . If it acts as a GABA A receptor modulator, it would affect the GABAergic signaling pathway .

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. For example, if it acts as a CDK inhibitor, it could lead to the inhibition of cell proliferation . If it acts as a calcium channel blocker, it could lead to the relaxation of smooth muscle cells . If it acts as a GABA A receptor modulator, it could lead to the inhibition of neuronal excitability .

Biochemical Analysis

Biochemical Properties

It is known that imidazo[1,2-a]pyridines, the class of compounds to which it belongs, can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis

Cellular Effects

Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This suggests that 6-Chloro-3-{[4-(2-methoxyphenyl)piperazino]methyl}imidazo[1,2-a]pyridine may have similar effects on various types of cells and cellular processes, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that imidazo[1,2-a]pyridines can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis . This suggests that this compound may exert its effects at the molecular level through similar mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

It is known that some imidazo[1,2-a]pyridine analogues have shown significant activity against MDR-TB and XDR-TB . This suggests that this compound may have similar temporal effects, including changes in its effects over time, its stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies.

Dosage Effects in Animal Models

It is known that some imidazo[1,2-a]pyridine analogues have shown significant activity against MDR-TB and XDR-TB . This suggests that this compound may have similar dosage effects, including any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses.

Metabolic Pathways

It is known that imidazo[1,2-a]pyridines can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis . This suggests that this compound may be involved in similar metabolic pathways, including any enzymes or cofactors that it interacts with, and any effects on metabolic flux or metabolite levels.

Transport and Distribution

It is known that imidazo[1,2-a]pyridines can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis . This suggests that this compound may have similar transport and distribution characteristics, including any transporters or binding proteins that it interacts with, and any effects on its localization or accumulation.

Subcellular Localization

It is known that imidazo[1,2-a]pyridines can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis . This suggests that this compound may have similar subcellular localization characteristics, including any targeting signals or post-translational modifications that direct it to specific compartments or organelles.